3-allyl-5-{2-[2-(4-nitrophenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-[2-(4-nitrophenoxy)ethoxy]phenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H18N2O5S2/c1-2-11-22-20(24)19(30-21(22)29)14-15-5-3-4-6-18(15)28-13-12-27-17-9-7-16(8-10-17)23(25)26/h2-10,14H,1,11-13H2/b19-14-
• InChI Key: FIYHGRLBHCKCCQ-RGEXLXHISA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=CC=C2OCCOC3=CC=C(C=C3)[N+](=O)[O-])SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CC=CC=C2OCCOC3=CC=C(C=C3)[N+](=O)[O-])/SC1=S
• Molecular Formula: C21H18N2O5S2
• Molecular Weight: 442.5 g/mol

Description

This compound is a π-conjugated heterocyclic compound. It is a derivative of rhodanine, also known as 2-thioxo-4-thiazolidinone. Rhodanine derivatives have found application in various therapeutic areas due to their broad spectrum of biological and pharmacological activities.

Synthesis Analysis

The compound was synthesized by condensing 3-N-allylrhodanine under Knoevenagel conditions with p-nitrobenzaldehyde in acetic acid. The resulting compound was characterized by IR and NMR spectroscopy, and its UV-vis spectrum was compared with that of compound 3-allyl-5-(4-methoxybenzylidene)-2-sulfanylidene-1,3-thiazolidin-4-one.

Molecular Structure Analysis

The molecular structure of the compound was ascertained by a single-crystal X-ray diffraction study performed at 100 K. The structure resembles those of other benzylidenerhodanines found in the Cambridge Structural Database (CSD) such as 3-allyl-5-(3-methoxybenzylidene)-2-sulfanylidene-1,3-thiazolidin-4-one.

Chemical Reactions Analysis

The compound was synthesized through a Knoevenagel condensation reaction. This is a type of condensation reaction that involves the reaction of a carbonyl compound with a compound containing an active methylene group.

Physical And Chemical Properties Analysis

The molecular formula of the compound is C21H18N2O5S2, with an average mass of 442.508 Da and a monoisotopic mass of 442.065704 Da.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the sources, rhodanine derivatives have been identified as potential inhibitors of essential therapeutic targets such as PTP1B, α-amylase, and α-glucosidase for the clinical management of Type 2 diabetes mellitus (T2DM).

Future Directions

Rhodanine derivatives have shown potential in various therapeutic areas. Future research could focus on exploring these potentials further, particularly in the area of diabetes management.